Cas no 2877721-06-5 (N-{[1-(3-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide)

• Product Name: N-{[1-(3-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide
• CAS No: 2877721-06-5
• MF: C₁₇H₂₃FN₄O
• MW: 318.389127016068
• CID: 5309912
• PubChem ID: 165431817
• Update Time: 2025-10-28

N-{[1-(3-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(3-Cyano-2-pyridinyl)-4-fluoro-4-piperidinyl]methyl]-2,2-dimethylpropanamide
• F6822-3322
• 2877721-06-5
• N-{[1-(3-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide
• AKOS040887270

• Inchi： 1S/C17H23FN4O/c1-16(2,3)15(23)21-12-17(18)6-9-22(10-7-17)14-13(11-19)5-4-8-20-14/h4-5,8H,6-7,9-10,12H2,1-3H3,(H,21,23)
• InChI Key： FNQFWFGBMIAPJI-UHFFFAOYSA-N
• SMILES： FC1(CNC(C(C)(C)C)=O)CCN(C2C(C#N)=CC=CN=2)CC1

Computed Properties

• Exact Mass: 318.18558953g/mol
• Monoisotopic Mass: 318.18558953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 528.3±50.0 °C(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-{[1-(3-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide

N-{[1-(3-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide (CAS No. 2877721-06-5): A Comprehensive Overview

N-{[1-(3-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide (CAS No. 2877721-06-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, holds promise in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This comprehensive overview delves into the chemical properties, biological activities, and potential clinical applications of this compound, drawing on the latest research findings to provide a detailed and up-to-date analysis.

The chemical structure of N-{[1-(3-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide is composed of a piperidine ring substituted with a fluorine atom at the 4-position and a cyano group attached to a pyridine ring. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an attractive candidate for drug development. The 3-cyanopyridin-2-yl moiety is known for its ability to modulate various biological targets, including enzymes and receptors involved in signal transduction pathways. The 4-fluoropiperidin-4-yl group enhances the lipophilicity and metabolic stability of the compound, which are crucial for its bioavailability and therapeutic efficacy.

Recent studies have demonstrated that N-{[1-(3-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide exhibits potent activity against a range of biological targets. For instance, it has been shown to act as a selective inhibitor of certain kinases, which are key enzymes involved in cell proliferation and survival. This property makes it a potential therapeutic agent for the treatment of cancers characterized by aberrant kinase activity. Additionally, the compound has been found to modulate neurotransmitter systems in the brain, suggesting its potential use in the management of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-{[1-(3-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide has been extensively studied to evaluate its suitability for clinical use. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and achieves high plasma concentrations within a short period. The compound also demonstrates good brain penetration, which is essential for its efficacy in treating central nervous system (CNS) disorders.

In terms of safety and toxicity, initial studies have shown that N-{[1-(3-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide is well-tolerated at therapeutic doses. No significant adverse effects were observed in preclinical models, suggesting that it has a favorable safety profile. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The potential clinical applications of N-{[1-(3-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide are diverse and promising. In oncology, it could be developed as a targeted therapy for cancers driven by specific kinase mutations or overexpression. In neurology, it may offer new treatment options for patients with neurodegenerative diseases where current therapies are limited or ineffective. Additionally, the compound's ability to modulate multiple biological targets suggests that it could be used in combination with other drugs to enhance therapeutic outcomes.

To further advance the development of N-{[1-(3-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide, ongoing research is focused on optimizing its chemical structure to improve its pharmacological properties and reduce potential side effects. Techniques such as structure-based drug design and high-throughput screening are being employed to identify analogs with enhanced potency and selectivity. These efforts aim to bring this promising compound closer to clinical trials and ultimately to patients in need.

In conclusion, N-{[1-(3-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide (CAS No. 2877721-06-5) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and biological activities make it a valuable candidate for drug development across multiple therapeutic areas. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound holds great promise for improving patient outcomes in various diseases.